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Compound of Interest

Compound Name: Heptane-1,2,7-triol

Cat. No.: B1591789 Get Quote

A Comparative Analysis of Heptane-1,2,7-triol with Other Triols for Researchers and Drug

Development Professionals

Heptane-1,2,7-triol is a chemical compound containing a seven-carbon backbone with three

hydroxyl (-OH) groups located at positions 1, 2, and 7.[1][2][3] This structure imparts specific

physicochemical properties that make it a subject of interest in various chemical and

pharmaceutical applications. This guide provides a comparative analysis of heptane-1,2,7-triol
with other well-known triols, namely glycerol (propane-1,2,3-triol) and butane-1,2,4-triol, to

assist researchers, scientists, and drug development professionals in selecting the appropriate

molecule for their specific needs.

Physicochemical Properties: A Comparative
Overview
The properties of triols are largely dictated by the number and position of their hydroxyl groups,

as well as the length of their carbon chain. These factors influence properties such as polarity,

viscosity, boiling point, and solubility. The following table summarizes the key physicochemical

properties of heptane-1,2,7-triol, glycerol, and butane-1,2,4-triol.
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Property Heptane-1,2,7-triol
Glycerol (Propane-
1,2,3-triol)

Butane-1,2,4-triol

Molecular Formula C₇H₁₆O₃[1][3] C₃H₈O₃[4][5] C₄H₁₀O₃[6]

Molecular Weight 148.20 g/mol [1][3] 92.09 g/mol [4] 106.12 g/mol [6][7]

Appearance

White or Colorless to

Light yellow powder to

lump to clear liquid

Colorless, odorless,

viscous liquid[4][8]

Clear or slightly

yellow, odorless,

hygroscopic,

flammable, viscous

liquid[7]

Boiling Point Not available
290 °C (decomposes)

[4][8]

190-191 °C at 18

torr[9]

Melting Point Not available 17.9 °C[4][8] -42 °C[6]

Density Not available 1.261 g/cm³[4][8] 1.1505 g/cm³[6]

Solubility in Water

Likely soluble due to

three hydroxyl

groups[1]

Miscible in all

proportions[8][10]
Highly soluble[6]

Note: Detailed experimental data for heptane-1,2,7-triol is limited in publicly available

literature. The provided information is based on available chemical supplier data and theoretical

understanding of its structure.

Applications in Research and Drug Development
Triols are versatile molecules with a wide range of applications stemming from their unique

properties.

Glycerol (Propane-1,2,3-triol):

Pharmaceutical Formulations: Widely used as a humectant, solvent, sweetener, and

preservative in various pharmaceutical preparations.[4][5] Its hygroscopic nature helps to

maintain the moisture content of products.
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Cryoprotectant: Its ability to form strong hydrogen bonds with water makes it an effective

cryoprotectant, preventing the formation of ice crystals that can damage biological tissues

during freezing.[4]

Chemical Intermediate: Serves as a backbone in the synthesis of various lipids and as a

starting material for producing nitroglycerin.[4]

Butane-1,2,4-triol:

Chemical Synthesis: It is a precursor in the manufacture of polyesters and other polymers.[7]

Pharmaceutical Intermediate: Used in the synthesis of cholesterol-lowering drugs.[7][11]

Solvent: Its polarity and hydrogen bonding capacity make it a useful solvent in certain

applications.[7]

Heptane-1,2,7-triol:

Potential Applications: Due to its longer carbon chain compared to glycerol and butane-1,2,4-

triol, heptane-1,2,7-triol is expected to be more lipophilic. This property could be

advantageous in applications requiring solubility in both aqueous and non-polar

environments. Potential applications could include its use as a surfactant, plasticizer, or in

the synthesis of more complex molecules.[1] However, there is a lack of specific

experimental data to validate these potential uses.

Experimental Protocols
Detailed experimental protocols for direct comparative studies of these triols are not readily

available in the scientific literature. However, standardized methods can be used to evaluate

their key performance attributes for specific applications.

1. Determination of Hygroscopicity:

Objective: To quantify and compare the moisture-absorbing capacity of the triols.

Methodology:

Place a known weight of each triol in separate, open containers.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Glycerol
https://en.wikipedia.org/wiki/Glycerol
https://www.chemeurope.com/en/encyclopedia/1%2C2%2C4-Butanetriol.html
https://www.chemeurope.com/en/encyclopedia/1%2C2%2C4-Butanetriol.html
https://www.chembk.com/en/chem/(S)-Butane-1,2,4-triol
https://www.chemeurope.com/en/encyclopedia/1%2C2%2C4-Butanetriol.html
https://www.benchchem.com/product/b1591789?utm_src=pdf-body
https://www.benchchem.com/product/b1591789?utm_src=pdf-body
https://cymitquimica.com/cas/37939-50-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expose the samples to a controlled environment with a specific relative humidity (e.g.,

75% RH using a saturated sodium chloride solution in a desiccator).

Monitor the weight of each sample at regular intervals over a set period.

Calculate the percentage of weight gain due to moisture absorption.

2. Solvent Efficacy Study:

Objective: To assess the ability of each triol to dissolve a specific active pharmaceutical

ingredient (API).

Methodology:

Prepare saturated solutions of the API in each triol at a controlled temperature.

Stir the solutions for a sufficient time to ensure equilibrium is reached.

Filter the solutions to remove any undissolved solid.

Determine the concentration of the dissolved API in the filtrate using a suitable analytical

technique (e.g., HPLC, UV-Vis spectroscopy).

Logical Relationship of Triol Properties and
Applications
The following diagram illustrates the relationship between the structural features of triols and

their resulting properties and applications.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Features

Physicochemical Properties

Applications

Carbon Chain Length

Polarity / Lipophilicity

Viscosity

Boiling Point

Chemical Intermediate

Number and Position of
Hydroxyl (-OH) Groups

Solubility

Solvent

Plasticizer / Surfactant

Hygroscopicity

Humectant

Cryoprotectant

Hydroxyl_groups

Click to download full resolution via product page

Caption: Relationship between triol structure, properties, and applications.

Experimental Workflow for Triol Comparison
The following diagram outlines a general workflow for comparing the performance of different

triols in a specific application, such as a drug formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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